Phenylephrine
Phenylephrine
Phenylephrine is a direct-acting sympathomimetic amine chemically related to adrenaline and ephedrine with potent vasoconstrictor property. Phenylephrine is a post-synaptic alpha-adrenergic receptor agonist that causes vasoconstriction, increases systolic/diastolic pressures, reflex bradycardia, and stroke output.
Phenylephrine is a member of the class of the class of phenylethanolamines that is (1R)-2-(methylamino)-1-phenylethan-1-ol carrying an additional hydroxy substituent at position 3 on the phenyl ring. It has a role as an alpha-adrenergic agonist, a cardiotonic drug, a mydriatic agent, a protective agent, a vasoconstrictor agent, a sympathomimetic agent and a nasal decongestant. It is a member of phenylethanolamines, a secondary amino compound and a member of phenols. It is a conjugate base of a phenylephrine(1+).
Phenylephrine, also known as neo-synephrine or mesaton, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Phenylephrine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Phenylephrine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood.
Phenylephrine is a member of the class of the class of phenylethanolamines that is (1R)-2-(methylamino)-1-phenylethan-1-ol carrying an additional hydroxy substituent at position 3 on the phenyl ring. It has a role as an alpha-adrenergic agonist, a cardiotonic drug, a mydriatic agent, a protective agent, a vasoconstrictor agent, a sympathomimetic agent and a nasal decongestant. It is a member of phenylethanolamines, a secondary amino compound and a member of phenols. It is a conjugate base of a phenylephrine(1+).
Phenylephrine, also known as neo-synephrine or mesaton, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Phenylephrine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Phenylephrine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
59-42-7
VCID:
VC0352888
InChI:
InChI=1S/C9H13NO2/c1-10-6-9(12)7-3-2-4-8(11)5-7/h2-5,9-12H,6H2,1H3/t9-/m0/s1
SMILES:
CNCC(C1=CC(=CC=C1)O)O
Molecular Formula:
C9H13NO2
Molecular Weight:
167.2g/mol
Phenylephrine
CAS No.: 59-42-7
Main Products
VCID: VC0352888
Molecular Formula: C9H13NO2
Molecular Weight: 167.2g/mol
| CAS No. | 59-42-7 |
|---|---|
| Product Name | Phenylephrine |
| Molecular Formula | C9H13NO2 |
| Molecular Weight | 167.2g/mol |
| IUPAC Name | 3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol |
| Standard InChI | InChI=1S/C9H13NO2/c1-10-6-9(12)7-3-2-4-8(11)5-7/h2-5,9-12H,6H2,1H3/t9-/m0/s1 |
| Standard InChIKey | SONNWYBIRXJNDC-VIFPVBQESA-N |
| Isomeric SMILES | CNC[C@@H](C1=CC(=CC=C1)O)O |
| SMILES | CNCC(C1=CC(=CC=C1)O)O |
| Canonical SMILES | CNCC(C1=CC(=CC=C1)O)O |
| Appearance | Solid |
| Melting Point | 140-145 °C 169-172 °C |
| Physical Description | Solid |
| Description | Phenylephrine is a direct-acting sympathomimetic amine chemically related to adrenaline and ephedrine with potent vasoconstrictor property. Phenylephrine is a post-synaptic alpha-adrenergic receptor agonist that causes vasoconstriction, increases systolic/diastolic pressures, reflex bradycardia, and stroke output. Phenylephrine is a member of the class of the class of phenylethanolamines that is (1R)-2-(methylamino)-1-phenylethan-1-ol carrying an additional hydroxy substituent at position 3 on the phenyl ring. It has a role as an alpha-adrenergic agonist, a cardiotonic drug, a mydriatic agent, a protective agent, a vasoconstrictor agent, a sympathomimetic agent and a nasal decongestant. It is a member of phenylethanolamines, a secondary amino compound and a member of phenols. It is a conjugate base of a phenylephrine(1+). Phenylephrine, also known as neo-synephrine or mesaton, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Phenylephrine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Phenylephrine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. |
| Related CAS | 61-76-7 (hydrochloride) |
| Shelf Life | Solutions of phenylephrine hydrochloride that have been diluted in 5% dextrose injection are stable for at least 48 hours at pH 3.5-7.5. /Phenylephrine hydrochloride/ Prolonged exposure to air or strong light may cause oxidation and discoloration. |
| Solubility | Freely soluble in water In water, 1X10+6 mg/L at 25 °C (est) |
| Synonyms | (R)-3-Hydroxy-alpha-((methylamino)methyl)benzenemethanol Metaoxedrin Metasympatol Mezaton Neo Synephrine Neo-Synephrine Neosynephrine Phenylephrine Phenylephrine Hydrochloride Phenylephrine Tannate Tannate, Phenylephrine |
| Vapor Pressure | 2.2X10-15 mm Hg at 25 °C (est) |
| PubChem Compound | 6041 |
| Last Modified | Nov 11 2021 |
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